3-(4-Bromophenyl)-5-[4-(diethylamino)benzylidene]-2-thioxo-4-imidazolidinone

• Molecular Formula: C20H20BrN3OS
• Molecular Weight: 430.4 g/mol
• IUPAC Name: (5Z)-3-(4-bromophenyl)-5-[[4-(diethylamino)phenyl]methylidene]-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C20H20BrN3OS/c1-3-23(4-2)16-9-5-14(6-10-16)13-18-19(25)24(20(26)22-18)17-11-7-15(21)8-12-17/h5-13H,3-4H2,1-2H3,(H,22,26)/b18-13-
• InChI Key: XKANEVFFNLEUFD-AQTBWJFISA-N
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)N2)C3=CC=C(C=C3)Br
• SMILES: CCN(CC)C1=CC=C(C=C1)C=C2C(=O)N(C(=S)N2)C3=CC=C(C=C3)Br

Description

3-(4-Bromophenyl)-5-[4-(diethylamino)benzylidene]-2-thioxo-4-imidazolidinone is a synthetic compound with potential applications in scientific research. This compound is also known as BR-DIM, and it is a member of the imidazolidinone family of compounds. BR-DIM has been shown to have a range of biochemical and physiological effects, making it a promising tool for researchers in various fields.

Mechanism of Action

The mechanism of action of BR-DIM is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes that are involved in cancer cell growth. Additionally, BR-DIM has been shown to activate certain pathways that are involved in apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
BR-DIM has a range of biochemical and physiological effects. Studies have shown that it can inhibit the growth of cancer cells, reduce inflammation, and induce apoptosis. Additionally, BR-DIM has been shown to have antioxidant properties, which may help protect cells from damage.

Advantages and Limitations for Lab Experiments

One advantage of using BR-DIM in lab experiments is that it has been shown to have relatively low toxicity. Additionally, it is a synthetic compound, which means that it can be produced in large quantities. However, one limitation of using BR-DIM in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are several future directions that could be explored in relation to BR-DIM. One area of research could be to investigate its potential as a therapeutic agent for cancer and inflammatory diseases. Additionally, further studies could be conducted to better understand its mechanism of action and to identify potential targets for drug development. Finally, studies could be conducted to investigate the potential of BR-DIM as a tool for imaging and diagnostic purposes.

Synthesis Methods

The synthesis of BR-DIM is a complex process that involves multiple steps. The first step involves the reaction of 4-bromobenzaldehyde with diethylamine to form 4-(diethylamino)benzaldehyde. This compound is then reacted with thiosemicarbazide to form 5-(4-(diethylamino)benzylidene)-2-thioxoimidazolidin-4-one. Finally, this compound is reacted with 4-bromophenyl isocyanate to form BR-DIM.

Scientific Research Applications

BR-DIM has been shown to have potential applications in various areas of scientific research. One of the most promising areas of research is in the field of cancer. Studies have shown that BR-DIM has anti-cancer properties and can inhibit the growth of cancer cells. Additionally, BR-DIM has been shown to have anti-inflammatory properties, making it a potential therapeutic agent for inflammatory diseases.